Cas no 1254576-93-6 (Diclofenac 2,5-Quinone Imine)

• Product Name: Diclofenac 2,5-Quinone Imine
• CAS No: 1254576-93-6
• MF: C₁₄H₉Cl₂NO₃
• MW: 310.132161855698
• CID: 4556760
• Update Time: 2025-06-22

Diclofenac 2,5-Quinone Imine Chemical and Physical Properties

Names and Identifiers

• Diclofenac 2,5-Quinone Imine

• Inchi： 1S/C14H9Cl2NO3/c15-10-2-1-3-11(16)14(10)17-12-5-4-9(18)6-8(12)7-13(19)20/h1-6H,7H2,(H,19,20)/b17-12+
• InChI Key： GTSUHSLLLCOPRM-SFQUDFHCSA-N
• SMILES： C1(CC(O)=O)/C(=N/C2=C(Cl)C=CC=C2Cl)/C=CC(=O)C=1

Additional information on Diclofenac 2,5-Quinone Imine

Diclofenac 2,5-Quinone Imine: A Comprehensive Overview

Diclofenac 2,5-Quinone Imine, also known by its CAS number 1254576-93-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in the synthesis of bioactive molecules, making it a focal point for researchers exploring novel therapeutic agents.

The structure of Diclofenac 2,5-Quinone Imine is characterized by a quinone imine framework, which is known for its stability and reactivity. This structure allows the compound to participate in various chemical reactions, including those that are relevant to medicinal chemistry. The quinone moiety is particularly significant as it contributes to the compound's ability to engage in redox reactions, a property that is highly valued in both synthetic and biological contexts.

Recent advancements in the synthesis of Diclofenac 2,5-Quinone Imine have been documented in several scientific journals. Researchers have developed efficient methodologies to synthesize this compound, often employing green chemistry principles to minimize environmental impact. These methods include the use of microwave-assisted synthesis and catalytic processes that enhance reaction efficiency while reducing energy consumption.

The pharmacological properties of Diclofenac 2,5-Quinone Imine have been extensively studied. In vitro assays have demonstrated its potential as an antioxidant and anti-inflammatory agent. These findings are particularly promising given the growing need for novel therapeutics that can address chronic inflammatory conditions without the adverse effects associated with traditional medications.

In addition to its pharmacological applications, Diclofenac 2,5-Quinone Imine has shown potential in materials science. Its electronic properties make it a candidate for use in organic electronics and photovoltaic devices. Recent research has explored its role as a photosensitizer in dye-sensitized solar cells, where it has demonstrated efficient light absorption and charge transfer capabilities.

The stability and reactivity of Diclofenac 2,5-Quinone Imine under various conditions have also been investigated. Studies have shown that the compound exhibits good thermal stability and is resistant to photodegradation under normal conditions. These properties are advantageous for applications that require long-term stability, such as in drug delivery systems or advanced materials.

Furthermore, the environmental impact of Diclofenac 2,5-Quinone Imine has been a topic of recent research. Scientists have evaluated its biodegradability and toxicity profiles, with results indicating low toxicity to aquatic organisms. This makes it a safer alternative to some conventional chemicals used in pharmaceutical and industrial settings.

In conclusion, Diclofenac 2,5-Quinone Imine (CAS No: 1254576-93-6) is a versatile compound with a wide range of potential applications. Its unique chemical properties, combined with recent advancements in synthesis and application studies, position it as a valuable tool in both academic research and industrial development. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in various scientific disciplines.